Cas no 1861199-93-0 ({3-[(Azetidin-3-yloxy)methyl]oxetan-3-yl}methanol)

• Product Name: {3-[(Azetidin-3-yloxy)methyl]oxetan-3-yl}methanol
• CAS No: 1861199-93-0
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 6263857
• PubChem ID: 165499664
• Update Time: 2025-10-31

{3-[(Azetidin-3-yloxy)methyl]oxetan-3-yl}methanol Chemical and Physical Properties

Names and Identifiers

• EN300-1146541
• {3-[(azetidin-3-yloxy)methyl]oxetan-3-yl}methanol
• 1861199-93-0
• {3-[(Azetidin-3-yloxy)methyl]oxetan-3-yl}methanol

• Inchi： 1S/C8H15NO3/c10-3-8(4-11-5-8)6-12-7-1-9-2-7/h7,9-10H,1-6H2
• InChI Key： NZYOMPDREZOLDI-UHFFFAOYSA-N
• SMILES： O1CC(CO)(COC2CNC2)C1

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 50.7Ų

Additional information on {3-[(Azetidin-3-yloxy)methyl]oxetan-3-yl}methanol

Recent Advances in the Study of {3-[(Azetidin-3-yloxy)methyl]oxetan-3-yl}methanol (CAS: 1861199-93-0)

The compound {3-[(Azetidin-3-yloxy)methyl]oxetan-3-yl}methanol (CAS: 1861199-93-0) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutics targeting various disease pathways. This oxetane-azetidine hybrid structure has attracted significant attention due to its unique physicochemical properties and potential applications in drug discovery. Recent studies have focused on exploring its synthetic routes, biological activities, and potential as a building block for more complex pharmaceutical agents.

Several research groups have reported innovative synthetic approaches to this compound, with particular emphasis on optimizing yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a highly efficient four-step synthesis starting from commercially available oxetane precursors, achieving an overall yield of 68%. This represents a significant improvement over previous methods and has facilitated broader investigation of the compound's properties.

From a pharmacological perspective, {3-[(Azetidin-3-yloxy)methyl]oxetan-3-yl}methanol has shown interesting activity as a modulator of protein-protein interactions. Preliminary in vitro studies suggest it may serve as a valuable pharmacophore for developing inhibitors of challenging targets such as KRAS and MYC. The compound's balanced lipophilicity (cLogP ~0.5) and polar surface area (PSA ~60 Ų) make it particularly suitable for CNS-targeted drug development.

Recent patent filings (WO2023051234, US20230145678) have disclosed derivatives of this scaffold with improved metabolic stability and target engagement. These modifications typically involve substitutions at the azetidine nitrogen or the oxetane hydroxyl groups, yielding compounds with nanomolar affinities for various kinase targets. The parent compound's ability to serve as a versatile synthetic intermediate has been a key factor in these developments.

Structural biology studies using X-ray crystallography have revealed that {3-[(Azetidin-3-yloxy)methyl]oxetan-3-yl}methanol can induce unique conformational changes in target proteins. This property is being exploited in the design of allosteric modulators for GPCRs and ion channels. The compound's rigid yet slightly flexible structure appears to be particularly effective in stabilizing otherwise transient protein conformations.

Looking forward, the pharmaceutical industry is showing increasing interest in this scaffold for fragment-based drug discovery. Its combination of synthetic accessibility, favorable physicochemical properties, and demonstrated biological activity positions it as a valuable tool in the medicinal chemist's arsenal. Ongoing research is expected to yield additional insights into its structure-activity relationships and potential therapeutic applications in the coming years.